Cas no 126947-52-2 (1,3-Octanedione, 8-hydroxy-1-phenyl-)

• Product Name: 1,3-Octanedione, 8-hydroxy-1-phenyl-
• CAS No: 126947-52-2
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 1221230
• PubChem ID: 18964051
• Update Time: 2025-04-20

1,3-Octanedione, 8-hydroxy-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Octanedione, 8-hydroxy-1-phenyl-
• 8-Hydroxy-1-phenyl-1,3-octanedione
• SCHEMBL2307268
• 126947-52-2
• DTXSID801297197
• 8-Hydroxy-1-Phenyloctane-1,3-Dione
• QFGXAXBBMSQFQH-UHFFFAOYSA-N

• Inchi： 1S/C14H18O3/c15-10-6-2-5-9-13(16)11-14(17)12-7-3-1-4-8-12/h1,3-4,7-8,15H,2,5-6,9-11H2
• InChI Key： QFGXAXBBMSQFQH-UHFFFAOYSA-N
• SMILES： OCCCCCC(CC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4Ų